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Compound of Interest

Compound Name: Terpenylic acid

Cat. No.: B109264

Disclaimer: A comprehensive, official Safety Data Sheet (SDS) for Terpenylic acid (CAS:
26754-48-3) is not readily available in the public domain. This guide has been compiled using
information from public chemical databases, safety guidelines for structurally related
compounds (carboxylic acids and lactones), and general laboratory safety protocols. This
document is intended for informational purposes for an audience of trained researchers and
professionals and must be supplemented by a thorough, substance-specific risk assessment
before any handling or use.

Identification and Physicochemical Properties

Terpenylic acid is a carboxylic acid and a lactone, which is relevant to its chemical reactivity
and potential biological activity. It is known as a secondary organic aerosol (SOA) product
formed from the atmospheric oxidation of monoterpenes like a-pinene.[1]

Table 1: Physicochemical Data for Terpenylic Acid
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Property Value Reference(s)
2-(2,2-dimethyl-5-

IUPAC Name o [21[3]
oxooxolan-3-yl)acetic acid
Tetrahydro-2,2-dimethyl-5-oxo-

Synonyms [3]

3-furanacetic Acid

Molecular Formula

CsH1204

[2]14]

Molecular Weight

172.18 g/mol

[2](3]

CAS Numbers

26754-48-3, 116-51-8

[2](5]

Appearance

Prisms (crystallized form)

[3](5]

Melting Point

57°C (monohydrate), 90°C
(anhydrous)

[3]05]

Sublimation Point

130-140°C

[5]

| Solubility | Moderately soluble in cold water; very soluble in hot water. |[5] |

Hazard Identification and Toxicology Summary

As no official GHS classification is available, a precautionary approach is warranted. The

hazards should be considered based on the functional groups present: a carboxylic acid and a

lactone.

o Eye Irritation: Carboxylic acids can be irritating to the eyes. Direct contact may cause

redness and pain.

» Skin Irritation: Prolonged contact may cause skin irritation.

o Respiratory Irritation: Inhalation of dust or aerosols may cause irritation to the respiratory

tract.

 Ingestion: The oral toxicity is unknown, but ingestion should be avoided.

Toxicological Data Summary: Specific quantitative toxicological data (e.g., LD50, LC50) for

pure Terpenylic acid are not available in the reviewed literature.[6][7] Research has focused
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on the toxicological effects of secondary organic aerosols (SOAs) containing Terpenylic acid
as a component. These studies suggest that such aerosols can induce oxidative stress in
human lung cells, but the specific contribution of Terpenylic acid to this effect has not been
isolated.[6]

First-Aid Measures

The following first-aid procedures are based on general protocols for handling laboratory
chemicals.[8][9][10]

Table 2: First-Aid Procedures for Terpenylic Acid Exposure

Exposure Route Procedure

Immediately flush eyes with copious
amounts of water for at least 15 minutes,
Eye Contact holding eyelids open. Remove contact
lenses if present and easy to do. Seek
immediate medical attention.[9]

Remove all contaminated clothing. Wash the
) affected area thoroughly with soap and plenty of
Skin Contact . o
water. Seek medical attention if irritation

develops or persists.[9]

Move the individual to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation e —_—
stopped, perform artificial respiration. Seek

immediate medical attention.[9]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[8] |

Handling, Storage, and Disposal

4.1 Safe Handling and Personal Protective Equipment (PPE) All work with Terpenylic acid
should be performed in a well-ventilated area, preferably within a certified chemical fume hood.
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Table 3: Personal Protective Equipment (PPE) Recommendations

Protection Type Required Equipment and Rationale

Chemical safety goggles with side shields
Eye Protection or a face shield to protect against dust
and splashes.

_ Chemically resistant gloves (e.g., nitrile). Inspect
Hand Protection i )
gloves for integrity before use.

) A laboratory coat, long pants, and closed-toe
Body Protection ]
shoes are mandatory to prevent skin contact.

| Respiratory Protection | If handling fine powders or generating aerosols, a NIOSH/MSHA-
approved respirator should be used. |

4.2 Storage Store Terpenylic acid in a tightly sealed, clearly labeled container.[11] Keep in a
cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[8]

4.3 Disposal Dispose of Terpenylic acid and any contaminated materials as hazardous
chemical waste.[11] Follow all local, state, and federal regulations. Do not allow the chemical to
enter drains or the environment.

Experimental Protocols and Workflows

5.1 Experimental Protocol: Preparation of a Stock Solution

o Preparation: Conduct a pre-use risk assessment. Assemble all necessary equipment
(balance, weigh boat, spatula, volumetric flask, solvent) and ensure the chemical fume hood
is operational. Don all required PPE as specified in Table 3.

e Weighing: Place a weigh boat on a tared analytical balance inside the fume hood. Carefully
transfer the desired mass of Terpenylic acid to the weigh boat using a clean spatula.
Record the final mass.
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» Dissolution: Carefully transfer the weighed solid into the appropriate volumetric flask. Use a
small amount of the desired solvent to rinse the weigh boat and spatula, transferring the
rinse into the flask to ensure all solid is collected.

o Final Preparation: Add solvent to the flask until it is approximately half-full. Gently swirl to
dissolve the solid. Once dissolved, add solvent up to the calibration mark. Cap and invert the

flask several times to ensure homogeneity.

o Labeling and Storage: Label the flask clearly with the chemical name, concentration, date,
and your initials. Store as per the guidelines in section 4.2.

5.2 Visualized Workflows

The following diagrams illustrate standardized workflows for safe chemical handling and

emergency spill response.
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Caption: A logical workflow for handling Terpenylic acid in a laboratory setting.
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Caption: A decision-making workflow for responding to a Terpenylic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b109264#health-and-safety-information-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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